Cas no 114510-14-4 (Acetic-1,2-13C2 acid,1,1'-anhydride)

• Product Name: Acetic-1,2-13C2 acid,1,1'-anhydride
• CAS No: 114510-14-4
• MF: C₄H₆O₃
• MW: 106.059260845184
• CID: 138155
• Update Time: 2025-07-18

Acetic-1,2-13C2 acid,1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

• Acetic-1,2-13C2 acid,1,1'-anhydride
• ACETIC ANHYDRIDE (1,1',2,2'-13C4)
• ACETIC ANHYDRIDE, [13C4]
• Acetic Anhydride-13C4
• Acetic-1,2-13C2 Acid 1,1’-Anhydride
• (13C)ethanoic anhydride
• Acetic-13C2acid, anhydride (9CI)
• Acetic-13C2 anhydride (6CI)
• ACETIC-13C2 ANHYDRIDE
• D6, 98%)
• Acetic-1,2-13C2 Acid 1,1'-Anhydride
• ACETIC-13C2 ANHYDRIDE, 99 ATOM % 13C

• Inchi： 1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i1+1,2+1,3+1,4+1
• InChI Key： WFDIJRYMOXRFFG-JCDJMFQYSA-N
• SMILES： O([13C]([13CH3])=O)[13C]([13CH3])=O

Computed Properties

• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: liquid
• Density: 1.122 g/mL at 25 °C
• Melting Point: −73 °C(lit.)
• Boiling Point: 138-140 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.39(lit.)
• Solubility: Not determined

Acetic-1,2-13C2 acid,1,1'-anhydride Security Information

• Hazardous Material transportation number：UN 1715 8/PG 2
• WGK Germany：3
• Hazard Category Code： R10: flammable. R34: can cause burns.
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment S45: in case of accident or discomfort, go to the doctor for help immediately (preferably take the product container label)
• Hazardous Material Identification：